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Compound of Interest

Compound Name: trans-3,3,5-Trimethylcyclohexanol

CAS No.: 767-54-4

Cat. No.: B1586269 Get Quote

Abstract
This application note details a robust, scalable protocol for the synthesis of Homosalate (3,3,5-

trimethylcyclohexyl salicylate), a broad-spectrum UVB filter widely used in sunscreen

formulations. While direct esterification of salicylic acid is possible, this guide prioritizes the

base-catalyzed transesterification of methyl salicylate with 3,3,5-trimethylcyclohexanol. This

route offers superior reaction kinetics, simplified water management, and higher yields (>85%)

suitable for pharmaceutical and cosmetic grade requirements. The protocol includes critical

process parameters (CPPs), purification via high-vacuum fractional distillation, and structural

validation using NMR and HPLC.

Introduction
Homosalate (CAS: 118-56-9) acts as a chemical UV filter, absorbing ultraviolet radiation in the

UVB range (295–315 nm).[1] Structurally, it is the ester formed from salicylic acid and 3,3,5-

trimethylcyclohexanol.[1][2][3]

Scientific Rationale for Synthesis Route
Industrial synthesis typically favors transesterification over direct Fischer esterification for two

primary reasons:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1586269?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Homosalate
https://en.wikipedia.org/wiki/Homosalate
https://patents.google.com/patent/CN104045561A/en
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dwcdf0b7cc/fact-sheets/fact-sheet-homomenthylsalicylate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermodynamics: Removing methanol (bp 64.7°C) is energetically more efficient than

removing water (bp 100°C) from the reaction matrix, especially when using hydrophobic

reactants.

Substrate Stability: Salicylic acid can undergo decarboxylation at high temperatures; using

the methyl ester mitigates this risk while allowing for milder basic catalysis.

Reaction Scheme
The synthesis involves the nucleophilic attack of the 3,3,5-trimethylcyclohexanol alkoxide on

the carbonyl carbon of methyl salicylate, releasing methanol.
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Homosalate
(C16H22O3)

Transesterification
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Figure 1: Reaction pathway for the base-catalyzed transesterification of methyl salicylate.

Materials and Equipment
Reagents
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Reagent CAS No. Purity Role

Methyl Salicylate 119-36-8 ≥99% Substrate (Acyl donor)

3,3,5-

Trimethylcyclohexanol
116-02-9 ≥98%

Substrate

(Nucleophile)

Potassium Carbonate

(

)

584-08-7 Anhydrous Base Catalyst

Toluene or Xylene - ACS Grade
Azeotropic Solvent

(Optional)

Sodium Sulfate 7757-82-6 Anhydrous Drying Agent

Equipment
Reaction Vessel: 3-neck Round Bottom Flask (RBF) equipped with a magnetic stir bar.

Temperature Control: Oil bath with digital thermocouple.

Distillation Setup: Dean-Stark trap (if using azeotropic solvent) or Short-path distillation head

(for methanol removal).

Vacuum System: High-vacuum pump (<10 mmHg) for final purification.

Analytics: GC-MS or HPLC for conversion monitoring.

Experimental Protocol
Phase 1: Reaction Setup and Execution
Objective: Drive the equilibrium toward Homosalate formation by continuous removal of

methanol.

Charge the Reactor:

In a dry 500 mL 3-neck RBF, add Methyl Salicylate (1.0 eq, 76.1 g, 0.5 mol).
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Add 3,3,5-Trimethylcyclohexanol (1.2 eq, 85.3 g, 0.6 mol). Note: Excess alcohol is used to

push the equilibrium.

Add Potassium Carbonate (0.05 eq, 3.5 g) as the catalyst.

Inert Atmosphere:

Flush the system with Nitrogen (

) for 5 minutes to prevent oxidation of the alcohol.

Heating and Methanol Removal:

Equip the flask with a short-path distillation head and a receiving flask.

Heat the mixture gradually to 140°C. Methanol will begin to distill off (vapor temp ~65°C).

Increase temperature slowly to 170°C over 4 hours.

Self-Validation Check: Monitor the volume of methanol collected. Theoretical yield of

methanol is ~20 mL. Reaction is near completion when methanol cessation is observed.

Phase 2: Workup and Neutralization
Objective: Remove catalyst and unreacted methyl salicylate.

Cooling: Allow the reaction mixture to cool to 60°C.

Quenching: Add 100 mL of Toluene to dissolve the crude product.

Washing:

Transfer to a separatory funnel.

Wash with 5% HCl (50 mL) to neutralize the carbonate catalyst.

Wash with Saturated Sodium Bicarbonate (

) to remove any trace free acids.
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Wash with Brine (Sat. NaCl).

Drying: Dry the organic layer over Anhydrous Sodium Sulfate (

), filter, and concentrate the solvent using a Rotary Evaporator.

Phase 3: Purification (Fractional Vacuum Distillation)
Objective: Isolate pharmaceutical-grade Homosalate.

Transfer the crude oil to a clean round bottom flask connected to a vacuum distillation setup.

Apply high vacuum (<5 mmHg).

Fraction Collection:

Fraction 1 (Fore-run): Unreacted 3,3,5-trimethylcyclohexanol (bp ~70-80°C @ 2 mmHg).

Fraction 2 (Main Cut):Homosalate (bp 161–165°C @ 12 mmHg or ~145°C @ 2 mmHg).

Yield Calculation: Expected yield is 105–115 g (80–88%).
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Figure 2: Experimental workflow for Homosalate synthesis.

Quality Control & Characterization
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To ensure the product meets USP/EP specifications, the following analytical tests are required.

Test Specification (USP/EP) Method

Appearance Colorless to pale yellow liquid Visual

Identification IR / NMR matches standard FTIR / H-NMR

Assay (GC/HPLC) 98.0% – 102.0% USP <621>

Refractive Index 1.516 – 1.519 @ 20°C Refractometer

Specific Gravity 1.049 – 1.053 Pycnometer

NMR Interpretation ( , 400 MHz)
Aromatic Protons:

6.8 – 7.9 ppm (4H, multiplet, salicylate ring).

Hydroxyl Proton:

~10.8 ppm (1H, s, phenolic -OH, hydrogen-bonded).

Methine Proton:

~5.0 ppm (1H, m, -CH-O- ester linkage).

Aliphatic Protons:

0.8 – 2.0 ppm (Multiplet, trimethylcyclohexyl ring protons).

Safety and Handling (MSDS Highlights)
3,3,5-Trimethylcyclohexanol: Irritant to eyes and skin. Use gloves.

Methyl Salicylate: Harmful if swallowed. Readily absorbed through skin.

Process Safety: Methanol is flammable and toxic. Ensure adequate ventilation and use a

fume hood.
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Waste Disposal: Dispose of aqueous washings (containing salts) and organic solvents

according to local chemical waste regulations.

References
National Center for Biotechnology Information. (2023). PubChem Compound Summary for

CID 8362, Homosalate. Retrieved from [Link]

European Chemicals Agency (ECHA). (2023). Registration Dossier: Homosalate. Retrieved

from [Link]

Symrise AG. (2016). Patent CN105541634A: Synthetic method of homosalate.

MakingCosmetics. (2024).[4][5] Homosalate Technical Data Sheet. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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